Cas no 147046-35-3 (4-(chloromethyl)-2-(4-ethoxyphenyl)-1,3-thiazole)

• Product Name: 4-(chloromethyl)-2-(4-ethoxyphenyl)-1,3-thiazole
• CAS No: 147046-35-3
• MF: C₁₂H₁₂ClNOS
• MW: 253.747780799866
• MDL: MFCD04635870
• CID: 3769140
• PubChem ID: 2452193
• Update Time: 2025-10-12

4-(chloromethyl)-2-(4-ethoxyphenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-(chloromethyl)-2-(4-ethoxyphenyl)-
• 4-(chloromethyl)-2-(4-ethoxyphenyl)-1,3-thiazole
• STL301998
• XFA04635
• AKOS005198593
• EN300-34232
• CHEMBL1625078
• 147046-35-3

• MDL： MFCD04635870
• Inchi： 1S/C12H12ClNOS/c1-2-15-11-5-3-9(4-6-11)12-14-10(7-13)8-16-12/h3-6,8H,2,7H2,1H3
• InChI Key： LIKSWVDPKZCASW-UHFFFAOYSA-N
• SMILES： S1C=C(CCl)N=C1C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 253.0328129Da
• Monoisotopic Mass: 253.0328129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 4-(chloromethyl)-2-(4-ethoxyphenyl)-1,3-thiazole

Introduction to 4-(chloromethyl)-2-(4-ethoxyphenyl)-1,3-thiazole (CAS No. 147046-35-3)

4-(chloromethyl)-2-(4-ethoxyphenyl)-1,3-thiazole, identified by its Chemical Abstracts Service (CAS) number 147046-35-3, is a heterocyclic compound featuring a thiazole core substituted with a chloromethyl group and an ethoxyphenyl moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and potential biological activities. The presence of both electrophilic and nucleophilic sites in its molecular framework makes it a valuable scaffold for the development of novel therapeutic agents.

The thiazole ring is a prominent structural motif in medicinal chemistry, widely recognized for its role in numerous bioactive molecules. Its sulfur and nitrogen atoms contribute to the compound's ability to interact with biological targets, including enzymes and receptors. In particular, the 4-(chloromethyl) substituent introduces reactivity that can be exploited for further functionalization, enabling the synthesis of more complex derivatives. The ethoxyphenyl group, on the other hand, provides hydrophobicity and may influence the compound's pharmacokinetic properties.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing various diseases. The thiazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of thiazole have shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of functional groups in 4-(chloromethyl)-2-(4-ethoxyphenyl)-1,3-thiazole suggests potential applications in modulating similar pathways.

One of the most intriguing aspects of this compound is its dual functionality. The chloromethyl group can undergo nucleophilic addition reactions, allowing for the introduction of diverse pharmacophores. This reactivity has been leveraged in the synthesis of peptidomimetics and other bioactive molecules. Meanwhile, the ethoxyphenyl group can participate in π-stacking interactions or hydrogen bonding, influencing the compound's binding affinity to biological targets. Such features make it an attractive candidate for structure-activity relationship (SAR) studies.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Thiazole derivatives have emerged as effective tools in this regard due to their ability to disrupt critical interactions within cellular signaling networks. For example, studies have demonstrated that certain thiazole-based compounds can inhibit the interaction between cyclin-dependent kinases (CDKs) and their regulatory subunits. Given the structural features of 4-(chloromethyl)-2-(4-ethoxyphenyl)-1,3-thiazole, it is plausible that this compound could exhibit similar inhibitory effects.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available precursors such as 2-aminothiophene-3-carboxylic acid derivatives. The introduction of the chloromethyl group can be achieved through chlorination or formylation reactions, while the ethoxyphenyl moiety can be incorporated via etherification or palladium-catalyzed cross-coupling reactions. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent biological evaluation.

Biological activity assays have revealed that derivatives of thiazole with similar substituents often exhibit promising pharmacological effects. For instance, some thiazole-based compounds have shown efficacy against bacterial infections by inhibiting essential bacterial enzymes. Additionally, certain derivatives have demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function. While further research is needed to fully elucidate the biological profile of 4-(chloromethyl)-2-(4-ethoxyphenyl)-1,3-thiazole, these preliminary findings suggest its potential as a lead compound for drug development.

The pharmacokinetic properties of this compound are also worth considering. The presence of both lipophilic (aromatic ring) and hydrophilic (ether oxygen) moieties may influence its solubility and metabolic stability. Understanding these properties is critical for designing prodrugs or optimizing delivery systems that enhance bioavailability. Computational modeling techniques can be employed to predict how different substituents affect pharmacokinetic profiles, providing valuable insights into optimizing drug candidates.

In conclusion,4-(chloromethyl)-2-(4-ethoxyphenyl)-1,3-thiazole (CAS No. 147046-35-3) represents a promising scaffold for pharmaceutical innovation. Its unique structural features—combining a reactive chloromethyl group with a bioisosteric ethoxyphenyl moiety—make it an attractive candidate for further derivatization and biological evaluation. As research continues to uncover new therapeutic targets and mechanisms,thiazole-based compounds like this one are likely to play a significant role in addressing unmet medical needs.